N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide

• Molecular Formula: C25H20N2O3
• Molecular Weight: 396.4 g/mol
• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H20N2O3/c1-14-11-15(2)22-16(3)23(29-21(22)12-14)24(28)26-18-8-6-7-17(13-18)25-27-19-9-4-5-10-20(19)30-25/h4-13H,1-3H3,(H,26,28)
• InChI Key: SBVISUDESGPDCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(OC2=C1)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5O4)C)C

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide is a complex organic compound that belongs to the class of benzoxazole derivatives Benzoxazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide typically involves the cyclization of 2-aminophenol with appropriate aldehydes or ketones. One common method includes the use of a BF3·Et2O catalyst and 1,4-dioxane as a solvent at reflux conditions . The reaction yields a benzoxazole derivative, which is then further functionalized to obtain the desired compound.

Industrial Production Methods

Industrial production of benzoxazole derivatives often employs high-yielding catalytic systems and eco-friendly pathways. Techniques such as nanocatalysis, metal catalysis, and ionic liquid catalysis are frequently used to enhance the efficiency and selectivity of the reactions .

Chemical Reactions Analysis

Types of Reactions

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and bacterial infections.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes and proteins, leading to the disruption of cellular processes. For instance, it may inhibit the activity of kinases involved in cell cycle regulation, thereby inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

N-[3-(benzimidazol-2-ylamino)phenyl]amine: Another benzoxazole derivative with similar biological activities.

N’- (1,3-benzothiazol-2-yl)-arylamides: Known for their antibacterial properties.

Uniqueness

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide stands out due to its unique structural features, which confer specific biological activities. Its trimethyl-substituted benzofuran moiety enhances its stability and reactivity, making it a valuable compound for various applications.